Cas no 1396636-35-3 (methyl 3-{4-(5-carbamoyl-2H-1,2,3,4-tetrazol-2-yl)phenylsulfamoyl}thiophene-2-carboxylate)

• Product Name: methyl 3-{4-(5-carbamoyl-2H-1,2,3,4-tetrazol-2-yl)phenylsulfamoyl}thiophene-2-carboxylate
• CAS No: 1396636-35-3
• MF: C₁₄H₁₂N₆O₅S₂
• MW: 408.412279129028
• CID: 5984498
• PubChem ID: 71792239
• Update Time: 2025-11-01

methyl 3-{4-(5-carbamoyl-2H-1,2,3,4-tetrazol-2-yl)phenylsulfamoyl}thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-{4-(5-carbamoyl-2H-1,2,3,4-tetrazol-2-yl)phenylsulfamoyl}thiophene-2-carboxylate
• WQBFWLMUKDRWBA-UHFFFAOYSA-N
• VU0539654-1
• AKOS024542340
• 1396636-35-3
• methyl 3-{[4-(5-carbamoyl-2H-1,2,3,4-tetrazol-2-yl)phenyl]sulfamoyl}thiophene-2-carboxylate
• methyl 3-[[4-(5-carbamoyltetrazol-2-yl)phenyl]sulfamoyl]thiophene-2-carboxylate
• methyl 3-(N-(4-(5-carbamoyl-2H-tetrazol-2-yl)phenyl)sulfamoyl)thiophene-2-carboxylate
• F6242-0316

• Inchi： 1S/C14H12N6O5S2/c1-25-14(22)11-10(6-7-26-11)27(23,24)18-8-2-4-9(5-3-8)20-17-13(12(15)21)16-19-20/h2-7,18H,1H3,(H2,15,21)
• InChI Key： WQBFWLMUKDRWBA-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC=CC=1S(NC1=CC=C(N2N=NC(C(=O)N)=N2)C=C1)(=O)=O

Computed Properties

• Exact Mass: 408.03105985g/mol
• Monoisotopic Mass: 408.03105985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 196Ų

Additional information on methyl 3-{4-(5-carbamoyl-2H-1,2,3,4-tetrazol-2-yl)phenylsulfamoyl}thiophene-2-carboxylate

Methyl 3-{4-(5-Carbamoyl-2H-1,2,3,4-Tetrazol-2-Yl)Phenylsulfamoyl}Thiophene-2-Carboxylate: A Comprehensive Overview

The compound with CAS No. 1396636-35-3, known as methyl 3-{4-(5-carbamoyl-2H-1,2,3,4-tetrazol-2-yl)phenylsulfamoyl}thiophene-2-carboxylate, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a thiophene ring system, a tetrazole moiety, and a sulfonamide group. The combination of these functional groups makes it a versatile compound with unique properties.

Recent studies have highlighted the importance of tetrazole-containing compounds in drug discovery and development. The presence of the tetrazole ring in this molecule contributes to its stability and bioavailability. Additionally, the sulfonamide group enhances its solubility in polar solvents, making it suitable for applications in pharmaceutical formulations. The methyl ester group further adds to its versatility by allowing for easy modification and functionalization.

One of the most promising applications of this compound is in the field of antimicrobial agents. Research has shown that tetrazole-containing compounds exhibit potent activity against various bacterial and fungal strains. The sulfonamide group in this molecule has been linked to enhanced antibacterial properties, making it a strong candidate for developing new antibiotics. Furthermore, the thiophene ring system is known for its ability to interact with biological targets, such as enzymes and receptors, which could be exploited for therapeutic purposes.

In addition to its antimicrobial properties, this compound has also shown potential in cancer therapy. The tetrazole moiety has been reported to exhibit cytotoxic effects against cancer cells. The sulfonamide group further enhances its ability to penetrate cellular membranes, making it an effective agent for delivering therapeutic payloads to cancer cells. Recent studies have focused on optimizing the structure of this compound to improve its selectivity and reduce toxicity to healthy cells.

The synthesis of methyl 3-{4-(5-carbamoyl-2H-1,2,3,4-tetrazol-2-yl)phenylsulfamoyl}thiophene-2-carboxylate involves a multi-step process that combines organic synthesis techniques with advanced catalytic methods. The key steps include the formation of the tetrazole ring through cyclization reactions and the subsequent coupling of the sulfonamide group with the thiophene derivative. Researchers have explored various catalysts and reaction conditions to improve the yield and purity of this compound.

Another area of interest is the use of this compound in biological imaging. The thiophene ring system is known for its fluorescence properties under certain conditions. By modifying the substituents on the thiophene ring, researchers have been able to tune its emission properties for use in fluorescent labeling and sensing applications. This opens up new possibilities for using this compound in diagnostic tools and bioanalytical assays.

Despite its numerous potential applications, there are challenges associated with the use of this compound. One major concern is its stability under physiological conditions. The presence of reactive functional groups such as the tetrazole ring may lead to degradation or unwanted side reactions in vivo. Researchers are actively investigating methods to enhance the stability of this compound while maintaining its therapeutic efficacy.

In conclusion, methyl 3-{4-(5-carbamoyl-2H-1,2,3,4-tetrazol-2-Yl)Phenylsulfamoyl}Thiophene-2-Carboxylate (CAS No. 1396636-35